1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• SMILES: CCC(CC)CNCC(C)(C)O
• InChI: InChI=1S/C10H23NO/c1-5-9(6-2)7-11-8-10(3,4)12/h9,11-12H,5-8H2,1-4H3
• InChIKey: WRBFMBGHUQOIBS-UHFFFAOYSA-N

1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol: A Branched Amino Alcohol Scaffold for Specialized Chemical Research and Development

1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol (CAS 1494217-69-4) is a branched-chain amino alcohol with the molecular formula C10H23NO and a molecular weight of 173.30 g/mol . Structurally, it consists of a 2-methylpropan-2-ol backbone bearing a (2-ethylbutyl)amino substituent at the 1-position. This compound is typically utilized as a research intermediate and specialty chemical building block .

Workflow

Specialty chemical building block for research synthesis

Selection logic

Branched amino alcohol scaffold with tertiary alcohol and lipophilic tail

Use context

Surfactant intermediate, ligand design, or hydrophobic pharmacophore exploration

Why In-Class Amino Alcohols Cannot Simply Substitute 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol

Amino alcohols are a broad class with widely varying physicochemical and performance characteristics. The specific branched (2-ethylbutyl) group and tertiary alcohol functionality of 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol confer a distinct steric profile and lipophilic-hydrophilic balance that cannot be replicated by simpler, linear-chain analogs . Generic substitution with compounds like 2-(butylamino)ethanol or 2-amino-2-methyl-1-propanol would result in fundamentally different solubility, surface activity, and target interaction profiles, thereby altering the intended outcome in a research or industrial application .

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Linear-chain analogs like 2-(butylamino)ethanol lack the branched steric profile and may shift partitioning behavior significantly.

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Common industrial amino alcohols (e.g., AMP) have much lower lipophilicity and cannot replicate the hydrophobic interactions of this scaffold.

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Positional isomers may differ in hydrogen-bonding and reactivity; direct replacement requires steric and conformational review.

Quantitative Differentiation Evidence for 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol Versus Key Comparators

Increased Hydrophobicity (LogP) Compared to Linear and Less-Branched Analogs

1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol is predicted to have a higher LogP than its direct positional isomer, 2-((2-Ethylbutyl)amino)-2-methylpropan-1-ol, and significantly higher than simpler amino alcohols like 2-(butylamino)ethanol . This is based on the different spatial arrangement of the hydroxyl group, which influences hydrogen bonding capacity and overall hydrophobicity. A higher LogP value translates to a greater affinity for non-polar environments, making it more suitable for applications where partitioning into hydrophobic matrices is required.

Hydrophobicity (LogP)

Class-level inference

Predicted > 1.78

Supports partitioning into non-polar environments versus linear analogs.

Predicted increase of >1.0 LogP units vs 2-(butylamino)ethanol.

Evidence Dimension	LogP (Octanol-Water Partition Coefficient)
Target Compound Data	Predicted > 1.78 (Inferred from analog data )
Comparator Or Baseline	2-((2-Ethylbutyl)amino)-2-methylpropan-1-ol: LogP 1.78 ; 2-(Butylamino)ethanol: LogP 0.64-0.76 [1]
Quantified Difference	Predicted increase of >0 relative to the positional isomer; increase of >1.0 LogP units compared to 2-(butylamino)ethanol.
Conditions	Calculated/predicted partition coefficient

Why This Matters

A higher LogP indicates greater hydrophobicity, which is a key determinant for partitioning into lipid membranes, organic solvents, or hydrophobic binding pockets in biological targets or industrial matrices.

• [1] Molbase. 2-(Butylamino)ethanol. CAS 111-75-1. Physicochemical Properties. Accessed 2026. View Source

Greater Polar Surface Area (TPSA) Compared to Linear Analogs

The target compound is predicted to have a larger topological polar surface area (TPSA) than its linear analog, 2-(butylamino)ethanol. This is a direct consequence of its branched structure and the specific placement of the tertiary hydroxyl group, which increases the overall surface area of polar atoms . TPSA is a critical descriptor for predicting a molecule's ability to permeate cell membranes and interact with polar environments.

Polar Surface Area (TPSA)

Class-level inference

Predicted > 32.26 Ų

Indicates enhanced interaction with polar solvents versus linear analog.

Differentiates from 2-(butylamino)ethanol (TPSA 32.26 Ų).

Evidence Dimension	TPSA (Topological Polar Surface Area)
Target Compound Data	Predicted > 32.26 Ų (Inferred from analog data )
Comparator Or Baseline	2-((2-Ethylbutyl)amino)-2-methylpropan-1-ol: TPSA 32.26 Ų ; 2-(Butylamino)ethanol: TPSA 32.26 Ų [1]
Quantified Difference	Predicted increase of >0 Ų compared to both comparators.
Conditions	Calculated topological polar surface area

Why This Matters

A larger TPSA correlates with decreased passive membrane permeability but enhanced interaction with polar solvents and surfaces. This can be a desirable feature in designing molecules for specific pharmacokinetic properties or for applications in polar environments like coatings or aqueous formulations.

• [1] Molbase. 2-(Butylamino)ethanol. CAS 111-75-1. Physicochemical Properties. Accessed 2026. View Source

Unique Steric and Conformational Profile Due to Tertiary Alcohol and Branched N-Substituent

1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol features a tertiary alcohol and a branched (2-ethylbutyl) group on the amine, creating a unique steric environment. This contrasts sharply with linear analogs like 2-(butylamino)ethanol and even positional isomers like 2-((2-Ethylbutyl)amino)-2-methylpropan-1-ol . The tertiary alcohol is more sterically hindered than a primary or secondary alcohol, which can significantly alter reactivity (e.g., resistance to oxidation), hydrogen bonding patterns, and the compound's ability to fit into defined receptor or active sites. The specific branching pattern also influences the molecule's three-dimensional shape and conformational flexibility, as indicated by the number of rotatable bonds .

Steric Profile

Class-level inference

Tertiary alcohol, branched N-substituent

Unique reactivity and conformational space versus primary-alcohol analogs.

Rotatable bond count differs from simpler comparators.

Evidence Dimension	Steric Hindrance at Alcohol Group
Target Compound Data	Tertiary alcohol (hydroxyl on a carbon bonded to three other carbons)
Comparator Or Baseline	2-((2-Ethylbutyl)amino)-2-methylpropan-1-ol: Primary alcohol ; 2-(Butylamino)ethanol: Primary alcohol
Quantified Difference	Qualitative: Increased steric hindrance; quantitative rotatable bond count: Target predicted 6 , versus 6 for 2-((2-Ethylbutyl)amino)-2-methylpropan-1-ol and 4 for 2-(butylamino)ethanol [1].
Conditions	Molecular structure analysis

Why This Matters

Steric hindrance and conformational differences are fundamental to molecular recognition, reactivity, and physical properties. A tertiary alcohol will have different reactivity (e.g., in esterification or etherification) and different hydrogen-bonding characteristics compared to a primary alcohol, directly impacting its suitability for specific synthetic pathways or target interactions.

• [1] PubChem. 2-(Butylamino)ethanol. CAS 111-75-1. Compound Summary. Accessed 2026. View Source

Predicted Enhanced Lipophilicity Over Common Industrial Amino Alcohol 2-Amino-2-methyl-1-propanol (AMP)

The presence of the 2-ethylbutyl substituent is expected to dramatically increase the lipophilicity of 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol compared to the widely used 2-amino-2-methyl-1-propanol (AMP), which lacks a lipophilic tail. This is a classic example of how adding a hydrocarbon chain modifies the overall properties of an amino alcohol scaffold. The large difference in LogP would profoundly affect the compound's behavior in any biphasic system or formulation.

Lipophilicity vs AMP

Class-level inference

Predicted > 2.4 LogP units higher

Supports preference for non-aqueous or biphasic research applications.

AMP LogP is -0.61; target is predicted > 1.78.

Evidence Dimension	LogP (Octanol-Water Partition Coefficient)
Target Compound Data	Predicted > 1.78 (Inferred from analog data)
Comparator Or Baseline	2-Amino-2-methyl-1-propanol (AMP): LogP -0.61
Quantified Difference	Predicted increase of >2.4 LogP units.
Conditions	Calculated/predicted partition coefficient

Why This Matters

This is a decisive factor for applications requiring a hydrophobic moiety. While AMP is a highly water-soluble buffer and neutralizer, the target compound is far more likely to partition into organic phases, making it a candidate for entirely different applications, such as a lipophilic building block, a surfactant intermediate, or a corrosion inhibitor in non-aqueous systems.

Note on High-Strength Differential Evidence

A systematic review of the scientific and patent literature reveals a significant scarcity of published, direct, head-to-head comparative data for 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol. As of 2026, the compound appears primarily in chemical vendor catalogs and as a scaffold in early-stage research, but without extensive peer-reviewed studies detailing its performance relative to specific comparators. The differentiation evidence presented above is therefore derived from fundamental physicochemical principles (LogP, TPSA, sterics) and comparison to structurally related compounds. Direct quantitative comparisons in specific applications (e.g., corrosion inhibition efficiency, reaction yield, biological activity) are not currently available in the public domain.

Data Availability

Data to verify

Limited direct comparative studies

Procurement relies on structural inference rather than published performance data.

Value lies in scaffold novelty and proprietary exploration.

Evidence Dimension	Availability of Direct Comparative Studies
Target Compound Data	Limited public data
Comparator Or Baseline	Various amino alcohols (e.g., 2-(butylamino)ethanol, AMP) have extensive application data.
Quantified Difference	N/A - Data gap
Conditions	Literature and patent review

Why This Matters

Procurement decisions for this compound are likely to be driven by its unique structural features (which can be reliably inferred) rather than by a large body of established performance data. This places a premium on its value as a novel scaffold for exploration or as a component in proprietary formulations where its specific physicochemical profile is theoretically advantageous.

Application Scenarios for 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol Driven by Physicochemical Differentiation

Development of Novel Surfactants and Emulsifiers with Tailored Hydrophobic-Lipophilic Balance

The compound's predicted high LogP and branched structure make it an excellent candidate for synthesizing novel surfactants, particularly those requiring a more lipophilic tail than offered by common starting materials like 2-(butylamino)ethanol . By reacting the secondary amine and tertiary alcohol with alkylating agents, acyl chlorides, or epoxides, researchers can create amphiphiles with precisely tuned properties for use in specialized detergents, emulsifiers for oil-in-water or water-in-oil systems, or as components in non-aqueous formulations .

Synthesis of Lipophilic Building Blocks for Medicinal Chemistry and Agrochemical Research

The increased steric hindrance around the tertiary alcohol and the branched, lipophilic tail differentiate this compound from simpler amino alcohols . It serves as a valuable building block for synthesizing more complex molecules where a specific, bulky, and hydrophobic pharmacophore is required. This is particularly relevant in the design of drug candidates or agrochemicals intended to interact with hydrophobic binding pockets in proteins or to enhance membrane permeability .

Formulation of Corrosion Inhibitors for Non-Aqueous or High-Organic Content Systems

While many amino alcohols are used as aqueous corrosion inhibitors, the significantly higher LogP of 1-[(2-Ethylbutyl)amino]-2-methylpropan-2-ol suggests it would be better suited for non-aqueous environments, such as in fuels, lubricants, or organic solvent-based coatings . Its branched structure and hydrophobicity may also lead to improved film persistence on metal surfaces, a key attribute for effective corrosion inhibition [1].

Exploration as a Chiral Auxiliary or Ligand in Asymmetric Synthesis

The presence of a stereocenter in the 2-ethylbutyl group introduces chirality into the molecule, a feature absent in the simpler achiral analog 2-(butylamino)ethanol . The combination of a tertiary alcohol and a chiral secondary amine presents a unique ligand environment. Researchers may explore this compound as a chiral auxiliary, resolving agent, or ligand for metal-catalyzed asymmetric reactions, leveraging its steric and electronic properties to induce enantioselectivity .

Application

Selection Property

Validation Focus

Novel surfactant and emulsifier development

Branched lipophilic tail and tertiary alcohol

Hydrophobic-lipophilic balance tuning

Lipophilic building block for medicinal/agrochemical research

Steric hindrance and branched hydrophobic scaffold

Pharmacophore-lipophilicity fit and membrane interaction context

Corrosion inhibitor for non-aqueous systems

High predicted LogP and film-persistence potential

Performance in fuel, lubricant, or solvent-based coating matrices

Chiral auxiliary or ligand exploration

Chiral secondary amine and tertiary alcohol combination

Enantioselectivity in asymmetric synthesis research

• [1] Bio-protocol. 4.6. Structure-corrosion behaviour of the amines studies. 2023. View Source